Cas no 1355248-00-8 (N-Isopropyl 2-bromo-6-fluorobenzylamine)

• Product Name: N-Isopropyl 2-bromo-6-fluorobenzylamine
• CAS No: 1355248-00-8
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• MDL: MFCD21333063
• CID: 2771447
• PubChem ID: 70699690
• Update Time: 2025-09-27

N-Isopropyl 2-bromo-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromo-6-fluorophenyl)methyl]propan-2-amine
• N-Isopropyl 2-bromo-6-fluorobenzylamine;
• AKOS025294394
• N-Isopropyl2-bromo-6-fluorobenzylamine
• 1355248-00-8
• SB76994
• N-Isopropyl-2-bromo-6-fluorobenzylamine
• N-Isopropyl 2-bromo-6-fluorobenzylamine
• BS-25298
• DTXSID30742805
• MFCD21333063
• CS-0211101

• MDL： MFCD21333063
• Inchi： 1S/C10H13BrFN/c1-7(2)13-6-8-9(11)4-3-5-10(8)12/h3-5,7,13H,6H2,1-2H3
• InChI Key： MWVYNXRZXJLGMN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CNC(C)C)F

Computed Properties

• Exact Mass: 245.02200
• Monoisotopic Mass: 245.02154Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.47710

Additional information on N-Isopropyl 2-bromo-6-fluorobenzylamine

Comprehensive Overview of N-Isopropyl 2-bromo-6-fluorobenzylamine (CAS No. 1355248-00-8)

N-Isopropyl 2-bromo-6-fluorobenzylamine (CAS No. 1355248-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of benzylamine derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated benzylamines like N-Isopropyl 2-bromo-6-fluorobenzylamine has surged, driven by their role in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugates. The compound's CAS No. 1355248-00-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the key advantages of N-Isopropyl 2-bromo-6-fluorobenzylamine is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of complex molecules, including pharmaceutical intermediates and functional materials. The compound's isopropyl group further contributes to its stability, making it suitable for prolonged storage and handling under controlled conditions.

The growing interest in fluorinated compounds has also propelled the popularity of N-Isopropyl 2-bromo-6-fluorobenzylamine. Fluorine incorporation is a common strategy in drug design to improve bioavailability and metabolic stability. This aligns with current trends in medicinal chemistry, where researchers seek to optimize drug candidates for enhanced efficacy and safety. Searches for "fluorobenzylamine applications" and "bromo-fluoro benzylamine synthesis" have increased, highlighting its importance in the field.

From a technical perspective, N-Isopropyl 2-bromo-6-fluorobenzylamine exhibits favorable physicochemical properties, including moderate solubility in organic solvents and a defined melting point range. These characteristics make it a reliable choice for laboratory-scale and industrial applications. Its CAS No. 1355248-00-8 is often referenced in patent literature, underscoring its commercial potential.

In conclusion, N-Isopropyl 2-bromo-6-fluorobenzylamine (CAS No. 1355248-00-8) stands out as a high-value chemical intermediate with broad applicability in life sciences and materials research. Its unique combination of halogen substituents and isopropyl functionality positions it as a critical tool for modern synthetic chemists. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research endeavors.